Cas no 1872290-79-3 (5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide)

• Product Name: 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide
• CAS No: 1872290-79-3
• MF: C₈H₉BrFNOS
• MW: 266.130563497543
• MDL: MFCD33402640
• CID: 4780696
• Update Time: 2025-11-02

5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide

• MDL： MFCD33402640
• Inchi： 1S/C8H9BrFNOS/c1-5-4-6(13-7(5)9)8(12)11-3-2-10/h4H,2-3H2,1H3,(H,11,12)
• InChI Key： HFIORKUPENLEAE-UHFFFAOYSA-N
• SMILES： BrC1=C(C)C=C(C(NCCF)=O)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• XLogP3: 2.9
• Topological Polar Surface Area: 57.3

Additional information on 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide

5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide (CAS 1872290-79-3): A Comprehensive Overview

The chemical compound 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide (CAS 1872290-79-3) is a specialized organic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. This compound, characterized by its unique thiophene core and fluoroethyl substituent, offers a wide range of applications, from pharmaceutical intermediates to advanced material synthesis. Its molecular structure, which includes a bromo group and a methyl substitution, enhances its reactivity and utility in various chemical reactions.

One of the key features of 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide is its role as a building block in the synthesis of more complex molecules. Researchers have explored its potential in creating novel heterocyclic compounds, which are pivotal in drug discovery and development. The presence of the fluoroethyl group is particularly noteworthy, as it can influence the pharmacokinetic properties of derived compounds, making them more bioavailable or metabolically stable.

In recent years, the demand for thiophene-based compounds like 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide has surged, driven by advancements in organic electronics and pharmaceutical research. Thiophenes are known for their electron-rich nature, making them ideal candidates for conductive polymers and organic semiconductors. This compound, with its additional bromo and fluoroethyl functionalities, could play a crucial role in the development of next-generation electronic materials.

From a synthetic chemistry perspective, 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide offers versatility. The bromo group serves as an excellent leaving group in nucleophilic substitution reactions, while the carboxamide moiety can participate in hydrogen bonding, enhancing the compound's interaction with biological targets. These properties make it a valuable intermediate in the synthesis of small molecule inhibitors and biologically active compounds.

The compound's stability under various conditions is another area of interest. Studies have shown that 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide remains stable at room temperature, making it easier to handle and store compared to more reactive intermediates. This stability is crucial for industrial applications where long-term storage and transportation are required.

In the context of green chemistry, researchers are exploring eco-friendly synthetic routes to produce 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide. The push towards sustainable chemistry has led to the development of catalytic methods that minimize waste and reduce the use of hazardous reagents. This aligns with global trends emphasizing environmentally friendly chemical processes.

Another hot topic in the scientific community is the application of AI-driven drug discovery. Compounds like 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide are being screened using machine learning algorithms to predict their biological activity and potential therapeutic uses. This approach accelerates the identification of promising candidates for further development, reducing the time and cost associated with traditional drug discovery methods.

The market for 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide is expected to grow, particularly in regions with strong pharmaceutical and material science industries. Companies specializing in custom synthesis and fine chemicals are increasingly offering this compound to meet the rising demand from research institutions and industrial laboratories.

For researchers and industry professionals, understanding the structure-activity relationship (SAR) of 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide is essential. Modifications to its core structure can lead to derivatives with enhanced properties, such as improved solubility or higher binding affinity to specific targets. This knowledge is invaluable for designing new molecules with tailored functionalities.

In conclusion, 5-Bromo-N-(2-fluoroethyl)-4-methylthiophene-2-carboxamide (CAS 1872290-79-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features, combined with its reactivity and stability, make it a valuable asset in modern chemical research. As the scientific community continues to explore its uses, this compound is poised to play a pivotal role in the development of innovative solutions across multiple industries.